Cas no 1019096-23-1 (N-{1-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-3,4-difluorobenzamide)

• Product Name: N-{1-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-3,4-difluorobenzamide
• CAS No: 1019096-23-1
• MF: C₂₂H₁₈F₂N₄O₃S
• MW: 456.465130329132
• CID: 6042335
• PubChem ID: 25282154
• Update Time: 2025-11-06

N-{1-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-3,4-difluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-{1-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-3,4-difluorobenzamide
• N-[2-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-5-methylpyrazol-3-yl]-3,4-difluorobenzamide
• AKOS016364226
• 1019096-23-1
• VU0630577-1
• F5030-1099
• N-(1-(4-(3,4-dimethoxyphenyl)thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)-3,4-difluorobenzamide

• Inchi： 1S/C22H18F2N4O3S/c1-12-8-20(26-21(29)14-4-6-15(23)16(24)9-14)28(27-12)22-25-17(11-32-22)13-5-7-18(30-2)19(10-13)31-3/h4-11H,1-3H3,(H,26,29)
• InChI Key： ZMHDQXASSOJSHZ-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C)=NN1C1=NC(C2=CC=C(OC)C(OC)=C2)=CS1)(=O)C1=CC=C(F)C(F)=C1

Computed Properties

• Exact Mass: 456.10676795g/mol
• Monoisotopic Mass: 456.10676795g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 650
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 107Ų

Additional information on N-{1-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-3,4-difluorobenzamide

N-{1-[4-(3,4-Dimethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-3,4-difluorobenzamide: A Comprehensive Overview

N-{1-[4-(3,4-Dimethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-3,4-difluorobenzamide (CAS No. 1019096-23-1) is a complex organic compound with a unique structure that combines multiple functional groups. This compound has garnered significant attention in the field of organic chemistry and pharmacology due to its potential applications in drug discovery and material science. The molecule is characterized by its thiazole and pyrazole rings, which are fused with aromatic systems and substituted with various groups that confer it with distinct chemical and biological properties.

The synthesis of N-{1-[4-(3,4-Dimethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-3,4-difluorobenzamide involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and amide bond formation. Recent advancements in synthetic methodologies have enabled chemists to optimize the synthesis of this compound by employing catalytic systems and green chemistry principles. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields and purity levels.

Structurally, this compound features a thiazole ring (a five-membered heterocycle containing sulfur and nitrogen atoms) substituted with a 3,4-dimethoxyphenyl group. The thiazole ring is further connected to a pyrazole ring (another five-membered heterocycle with two nitrogen atoms), which is methyl-substituted at the 3-position. The pyrazole ring is also attached to a benzamide group at the 5-position. This benzamide group is further substituted with two fluorine atoms at the 3 and 4 positions of the benzene ring.

The presence of multiple functional groups in N-{1-[4-(3,4-Dimethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-3,4-difluorobenzamide makes it a versatile molecule with potential applications in various fields. In pharmacology, such compounds are often explored for their ability to modulate enzyme activity or bind to specific receptors. Recent studies have highlighted its potential as an inhibitor of certain kinase enzymes involved in cellular signaling pathways. For example, research published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits moderate inhibitory activity against Aurora kinases, which are key targets in cancer therapy.

Moreover, the thiazole and pyrazole moieties are known for their ability to act as hydrogen bond donors or acceptors, which can enhance the bioavailability of drug candidates. The methoxy groups on the phenyl ring contribute to increased lipophilicity and may play a role in modulating the compound's solubility properties. The fluorine atoms on the benzamide group are likely to influence the molecule's electronic properties and could be critical for its interaction with biological targets.

In terms of applications beyond pharmacology, N-{1-[4-(3,4-Dimethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl